BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Ethyl N-phenylformimidate: A
Comprehensive Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl N-phenylformimidate

Cat. No.: B1330031

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection. Ethyl
N-phenylformimidate, a combustible liquid with significant water hazard potential, requires a
stringent and well-documented disposal protocol. This guide provides essential, step-by-step
instructions for the safe handling and disposal of this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Ethyl N-phenylformimidate
with appropriate personal protective equipment (PPE). Based on its safety data, the following
PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.

Quantitative Data Summary

The following table summarizes key quantitative safety and physical data for Ethyl N-
phenylformimidate, critical for a comprehensive risk assessment and the formulation of
disposal procedures.
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Property Value Source
CAS Number 6780-49-0

Molecular Formula CoH11NO

Molecular Weight 149.19 g/mol

Colorless to light yellow to light
Appearance o [1]
orange clear liquid

Density 1.006 g/mL at 25 °C
Flash Point 78.9 °C (174.0 °F)
Water Hazard Class (WGK) 3 (severe hazard to water)

Disposal Protocol: A Step-by-Step Approach

Given its classification as a combustible liquid and a severe water hazard, Ethyl N-
phenylformimidate must be disposed of as hazardous chemical waste. Under no
circumstances should it be poured down the drain or disposed of in regular trash.[2]

Step 1: Waste Identification and Segregation
o Classification: Ethyl N-phenylformimidate is a non-halogenated organic waste.

e Segregation: It is critical to segregate this waste from other chemical waste streams to
prevent dangerous reactions. Do not mix it with:

o Halogenated organic wastes
o Inorganic wastes (acids, bases)
o Oxidizing agents

Step 2: Containerization and Labeling

e Primary Container: Collect waste Ethyl N-phenylformimidate in a dedicated, chemically
resistant container (e.g., a high-density polyethylene or glass bottle) that is in good condition
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and has a secure, leak-proof lid.

o Labeling: The container must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

[e]

o

The full chemical name: "Ethyl N-phenylformimidate”

[¢]

The approximate quantity of the waste

[e]

The date of waste generation

[e]

Appropriate hazard pictograms (e.g., flammable, irritant)
Step 3: Storage

o Location: Store the sealed and labeled waste container in a designated, well-ventilated, and
secure hazardous waste accumulation area.

o Containment: To mitigate the risk of spills, use secondary containment, such as a larger,
chemically resistant bin or tray.

e Incompatibles: Ensure the storage area physically separates incompatible waste types.
Step 4: Professional Disposal

» Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

o Documentation: Maintain a record of the waste generated and its disposal, in accordance
with your institution's policies and local regulations.

 Recommended Disposal Method: The standard and most effective method for the complete
destruction of Ethyl N-phenylformimidate is high-temperature incineration at a licensed
and approved waste disposal facility.

Disposal of Contaminated Materials
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Any materials that come into contact with Ethyl N-phenylformimidate, such as gloves,
absorbent pads, or glassware, must be considered contaminated and disposed of as
hazardous solid waste. Place these materials in a designated, labeled hazardous waste bag or
container for solid waste.

Spill Management

In the event of a spill:
o Evacuate and Ventilate: Immediately evacuate the spill area and ensure it is well-ventilated.

o Containment: For liquid spills, use an inert absorbent material such as sand, vermiculite, or a
commercial sorbent pad. Do not use combustible materials like paper towels for initial
absorption.

» Collection: Carefully collect the absorbed material and any contaminated debris into a
designated, labeled, and sealable hazardous waste container.

» Decontamination: Clean the spill area with a suitable decontamination solution, followed by
soap and water. All cleaning materials must also be disposed of as hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the
disposal of Ethyl N-phenylformimidate.
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Start: Ethyl N-phenylformimidate for Disposal

Treat as Hazardous Chemical Waste

Segregate as Non-Halogenated Organic Waste

Containerize in a Labeled, Sealed, and Compatible Container

Store in a Designated, Secure, and Ventilated Area with Secondary Containment

Contact EHS or Licensed Waste Contractor

Arrange for Professional Disposal (e.g., Incineration)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for Ethyl N-phenylformimidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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